Cas no 166960-00-5 (1-Bromo-4-(3-methoxy-propyl)-benzene)

• Product Name: 1-Bromo-4-(3-methoxy-propyl)-benzene
• CAS No: 166960-00-5
• MF: C₁₀H₁₃BrO
• MW: 229.113622426987
• CID: 2103908
• Update Time: 2023-08-03

1-Bromo-4-(3-methoxy-propyl)-benzene Chemical and Physical Properties

Names and Identifiers

• 1-bromo-4-(3-methoxypropyl)Benzene
• 1-Bromo-4-(3-methoxy-propyl)-benzene
• GBJQVGFSICZULQ-UHFFFAOYSA-N
• Benzene,1-bromo-4-(3-methoxypropyl)-

• Inchi： 1S/C10H13BrO/c1-12-8-2-3-9-4-6-10(11)7-5-9/h4-7H,2-3,8H2,1H3
• InChI Key： GBJQVGFSICZULQ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)CCCOC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 108
• XLogP3: 3.4
• Topological Polar Surface Area: 9.2